Cas no 1643543-52-5 (3-Bromo-1-(methyl-d3)-pyrazole)
1643543-52-5 structure
Product Name:3-Bromo-1-(methyl-d3)-pyrazole
CAS No:1643543-52-5
MF:C4H5BrN2
MW:164.018384695053
CID:6810416
PubChem ID:133553286
Update Time:2025-03-06
3-Bromo-1-(methyl-d3)-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-1-(methyl-d3)-pyrazole
- AT39076
- 1643543-52-5
- CS-18957
- 3-BROMO-1-(METHYL-D3)-1H-PYRAZOLE
-
- Inchi: 1S/C4H5BrN2/c1-7-3-2-4(5)6-7/h2-3H,1H3/i1D3
- InChI Key: ZGEVJEQMVRIEPX-FIBGUPNXSA-N
- SMILES: BrC1C=CN(C([2H])([2H])[2H])N=1
Computed Properties
- Exact Mass: 162.98244Da
- Monoisotopic Mass: 162.98244Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 66.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 17.8Ų
3-Bromo-1-(methyl-d3)-pyrazole Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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